Cas no 1934412-61-9 (Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)-)

• Product Name: Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)-
• CAS No: 1934412-61-9
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5285126
• Update Time: 2025-06-09

Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)-

• Inchi： 1S/C9H15ClO/c1-11-8-9(7-10)5-3-2-4-6-9/h2-3H,4-8H2,1H3
• InChI Key： DXGVQJATACLKTE-UHFFFAOYSA-N
• SMILES： C1CCC(CCl)(COC)CC=1

Additional information on Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)-

Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- (CAS No. 1934412-61-9): A Comprehensive Overview

Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- (CAS No. 1934412-61-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclohexene backbone with two functional groups: a chloromethyl group and a methoxymethyl group, both attached at the 4-position of the ring. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for a wide range of chemical transformations.

The synthesis of Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- typically involves multi-step processes that ensure high purity and yield. One common approach is the selective functionalization of cyclohexene through a series of reactions, including chlorination and methylation. The choice of reagents and reaction conditions is crucial to achieve the desired product with minimal side reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, reducing environmental impact and enhancing economic viability.

In the realm of pharmaceutical research, Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and elimination reactions, makes it a valuable building block for the development of novel drugs. For instance, studies have demonstrated its utility in the synthesis of anti-inflammatory agents and antiviral compounds. The presence of the chloromethyl group allows for easy introduction of other functional groups, while the methoxymethyl group provides steric protection and enhances solubility properties.

Beyond pharmaceuticals, Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- has found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings. Research has shown that derivatives of this compound can be used to create materials with improved mechanical properties, thermal stability, and chemical resistance. These materials have potential applications in industries such as automotive, electronics, and construction.

The environmental impact of Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- is an important consideration in its use and development. Studies have focused on optimizing synthetic routes to minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to ensure sustainable production processes. Additionally, efforts are being made to develop biodegradable derivatives that can be safely disposed of without causing environmental harm.

In conclusion, Cyclohexene, 4-(chloromethyl)-4-(methoxymethyl)- (CAS No. 1934412-61-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.